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Compound of Interest

Compound Name:
Oxacyclohexadec-12-en-2-one,

(12Z)-

Cat. No.: B12093333 Get Quote

Essential Safety and Handling Guide:
Oxacyclohexadec-12-en-2-one, (12Z)-
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Oxacyclohexadec-12-
en-2-one, (12Z)- (CAS No. 111879-79-9)[1]. Due to limited specific safety data for the (12Z)-

isomer, this information is primarily based on the safety data sheet (SDS) for the related (12E)-

isomer and general principles of laboratory safety. It is imperative to handle this compound with

care in a well-ventilated area, avoiding contact with skin and eyes[2][3].

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment is

recommended when handling Oxacyclohexadec-12-en-2-one, (12Z)-:
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PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety Goggles with Side

Shields or Face Shield

Should conform to EN 166

(EU) or NIOSH (US) standards

to protect against chemical

splashes[3][4].

Hand Protection Chemical-Impermeable Gloves

Nitrile or neoprene gloves are

preferred. Gloves must be

inspected prior to use and

changed frequently[3][5].

Body Protection
Laboratory Coat or Disposable

Gown

A disposable gown is preferred

to prevent contamination of

personal clothing[4].

Respiratory Protection NIOSH-Approved Respirator

Use a fit-tested N95 or N100

respirator for airborne

particles. For vapors or splash

risks, a full face-piece chemical

cartridge-type respirator or a

powered air-purifying respirator

(PAPR) is necessary[4].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of this compound. The following

workflow outlines the key stages from preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

1. Prepare Well-Ventilated Area

2. Don Appropriate PPE

Ensure safety

3. Weigh and Transfer Chemical

Proceed to handling

4. Ensure Spill Kit is Accessible

Be prepared

5. Decontaminate Work Area

After use

6. Doff PPE Correctly

Maintain hygiene

7. Dispose of Waste

Final step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Oxacyclohexadec-12-en-2-one, (12Z)-.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination. Oxacyclohexadec-12-en-2-

one is classified as very toxic to aquatic life with long-lasting effects[2][6].

Waste Collection: Collect all chemical waste, including contaminated consumables, in a

designated and properly labeled hazardous waste container.

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing[2]. Do not discharge to sewer

systems[2].

Container Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill[2].

Quantitative Data Summary
The following table summarizes key quantitative data for the related isomer, (12E)-

Oxacyclohexadec-12-en-2-one. This data is provided as a reference due to the lack of specific

information for the (12Z)- isomer.

Property Value Source

Molecular Weight 238.37 g/mol [1][7]

Flash Point 156.5 °C [2]

Boiling Point 333 °C [2]

Melting Point < -20.15°C [2]

Water Solubility 0.954 mg/L at 21 °C [2]

Dermal LD50 (rat) > 2000 mg/kg bw [2]

Toxicity to Fish (LC0) >= 0.11 mg/L (96 h) [2][3]

Toxicity to Daphnia (EC50) > 0.17 mg/L (48 h) [2][3]

Toxicity to Algae (EC50) 0.4 mg/L (72 h) [2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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